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Get Quote

GLDA-Na4's performance is defined by its strong chelating ability, stability, and solubility. The following

table provides quantitative data on its chelation capacity and a comparison with traditional agents.

Table 1: Chelation Capacity of GLDA-Na4 [1]

Metal Ion Chelation Value (mg metal ion / g GLDA-Na4)

Calcium (Ca(^{2+})) 45

Copper (Cu(^{2+})) 72

Zinc (Zn(^{2+})) 75

Table 2: Comparison with Traditional Chelating Agents

Feature GLDA-Na4 EDTA NTA

Biodegradability Readily biodegradable
(>60% in 28 days via

OECD 301D) [2] [3]

Not readily
biodegradable [3]

Poorly
biodegradable/Potential

carcinogen [3]

Source Renewable (plant-based)

[1] [3]

Petroleum-based [3] Petroleum-based
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Feature GLDA-Na4 EDTA NTA

Calcium Binding
(at high pH)

Superior to EDTA [2] Good, but inferior to
GLDA at high pH [2]

-

Solubility High solubility across a
wide pH range [4] [5]

- -

Stability Stable at high
temperatures (e.g.,

170°C) [5]

- -

Ecotoxicity Low ecotoxicity [4] High environmental

persistence [2]

-

Safety and Toxicology Profile

Scientific evaluations, including one by the EFSA Panel on Additives and Products or Substances used in

Animal Feed (FEEDAP), have established a clear safety profile for GLDA-Na4 [6] [7].

Toxicology: GLDA-Na4 is not genotoxic based on a weight of evidence from bacterial reverse
mutation tests, mammalian cell gene mutation tests, and an in vivo micronucleus assay [6] [7]. It has

low dermal toxicity and is not a skin or eye irritant, nor is it a skin sensitiser [4] [6] [7].
Environmental Safety: The risk of bioaccumulation and secondary poisoning is considered very low
[6] [7]. It is readily biodegradable, but a potential risk to the aquatic compartment (specifically green
algae) cannot be excluded at the maximum tested levels [6] [7]. No risks were identified for the

terrestrial compartment [6] [7].

Experimental and Application Protocols

GLDA-Na4 is versatile across many fields. Here are methodologies for key application areas.

Application 1: Enhanced Zinc Bioavailability Study (Animal Feed)
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This protocol is based on an efficacy assessment for using GLDA-Na4 as a feed additive to improve zinc

absorption [6] [7].

Objective: To determine if GLDA-Na4 improves the solubilisation and absorption of dietary zinc in
chickens.

Materials: Chickens for fattening, standard complete feed, GLDA-Na4 (solid or liquid formulation,
≥30% or ≥47% purity), zinc supplements.

Method:
Formulation: Incorporate GLDA-Na4 into the complete feed at a proposed maximum level of

1,000 mg/kg [6] [7].
Groups: Establish a control group (feed without GLDA-Na4) and one or more treatment

groups.
Administration: Feed the diets to birds ad libitum for a specified study duration.

Measurement: Assess zinc bioavailability by measuring zinc content in manure (reduced
emissions indicate improved absorption) and/or zinc deposition in tissues (e.g., liver, muscle)

[6] [7].

The workflow for this feed efficacy study can be visualized as follows:
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Application 2: Scale Removal in Industrial Cleaning

GLDA-Na4 is effective for removing difficult calcium carbonate scales [5].

Objective: To evaluate the descaling efficiency of GLDA-Na4 on industrial equipment.

Materials: GLDA-Na4 solution (≥47% content), scaled metal coupons, agitation equipment, analytical
tools for calcium quantification (e.g., ICP-OES).
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Method:

Solution Preparation: Prepare an aqueous solution of GLDA-Na4. Its effectiveness remains
high across a wide pH range, allowing formulation flexibility [5] [3].

Testing: Immerse pre-weighed scaled coupons in the GLDA-Na4 solution under controlled
temperature (e.g., up to 70°C) with agitation.

Analysis: After a set period, analyze the solution for dissolved calcium ions to quantify scale
removal. Visually inspect or re-weigh the coupons.

Application 3: Preservative Booster in Disinfectants

GLDA-Na4 can synergistically enhance the performance of biocides [4] [5] [3].

Objective: To test the synergistic effect of GLDA-Na4 with a fungicide or bactericide.

Materials: GLDA-Na4, biocide (e.g., quaternary ammonium compounds), test microorganisms (e.g.,
E. coli, S. aureus), culture media.

Method:
Sample Prep: Prepare solutions containing the biocide alone and in combination with GLDA-

Na4.
Challenge Test: Inoculate solutions with a standardized concentration of microorganisms.

Efficacy Assessment: Determine the Minimum Inhibitory Concentration (MIC) or perform time-
kill assays. A significant reduction in the MIC of the biocide when combined with GLDA-Na4, or

a faster time-kill, demonstrates synergy. Experiments suggest this can save 20-80% of biocide
usage [5].

Visualizing the Biodegradation Pathway

The key environmental advantage of GLDA-Na4 is its biodegradability. The following diagram outlines this

pathway, which is central to its green chemistry profile.
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Conclusion for Researchers

GLDA-Na4 represents a significant advancement in chelating agent technology, effectively balancing high

performance with a favorable environmental and toxicological profile. Its strong chelating power, stability

under harsh conditions, and ability to synergize with other actives make it a versatile candidate for

applications ranging from drug development (as a stabilizer or permeation enhancer) to industrial processes

and agrochemicals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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